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Compound of Interest

Compound Name: SKI 1l

Cat. No.: B1682081

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and operational
integrity. This guide provides essential, step-by-step procedures for the safe disposal of
Sphingosine Kinase Inhibitor 2 (SKI II), a compound used in cellular and molecular research.
Adherence to these guidelines will help ensure the safety of laboratory personnel and
compliance with environmental regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the specific Safety Data
Sheet (SDS) provided by the manufacturer of your SKI Il reagent. While this guide provides
general procedures, the SDS will contain detailed information specific to the formulation in use.

Always handle SKI Il in a designated area, such as a chemical fume hood, to minimize
inhalation exposure.[1] Personal Protective Equipment (PPE), including chemical-impermeable
gloves (e.g., nitrile or neoprene), tightly fitting safety goggles or a face shield, and a long-
sleeved laboratory coat, must be worn at all times to prevent skin and eye contact.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the
handling and disposal of SKI II.
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Property Value Source
Chemical Formula C15H11CIN20S [2]
Molecular Weight 302.8 g/mol [2]
Appearance Crystalline solid [2]

N Soluble in DMSO and DMF
Solubility (=20 mg/mi) [2]

Storage Temperature -20°C

Step-by-Step Disposal Protocol

The disposal of SKI Il must be managed as hazardous chemical waste in accordance with all
applicable local, state, and federal regulations.[3][4][5] Under no circumstances should SKI I
be disposed of down the drain or in regular trash receptacles.

I. Waste Segregation and Collection:

» Designate a Waste Container: Use a clearly labeled, leak-proof container made of a material
compatible with chemical waste. The container should be designated specifically for "SKI Il
and related contaminated materials."

e Solid Waste:
o Carefully collect any unused or expired SKI Il powder.

o Place contaminated materials such as weigh boats, pipette tips, and gloves into the
designated waste container.

e Liquid Waste:
o Collect any solutions containing SKI Il in a separate, clearly labeled, and sealed container.

o Do not mix SKI Il waste with other chemical waste streams, especially strong oxidizing
agents.[5]
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[I. Container Management:

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Sphingosine Kinase Inhibitor 2," the CAS number "312636-16-1," and the
associated hazards (e.g., "Toxic," "Irritant”).

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure area
away from incompatible materials.

[ll. Disposal of Empty Containers:

o Decontamination: Empty SKI Il containers are also considered hazardous waste. They must
be triple-rinsed with a suitable solvent (such as the solvent used to dissolve the SKI II).

¢ Rinsate Collection: The rinsate from the triple-rinse procedure must be collected and
disposed of as liquid hazardous waste.

» Final Disposal: After triple-rinsing, the defaced or removed label container can be disposed
of according to your institution's guidelines for decontaminated labware.

IV. Scheduling Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office or the designated
hazardous waste management provider to schedule a pickup for the collected SKI Il waste.

e Provide all necessary documentation as required by your institution and the waste disposal
vendor.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of SKI II.
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SKI Il Disposal Workflow

Review Safety Data Sheet (SDS)
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(Unused SKI I, Contaminated Materials) (SKI Il Solutions)
Segregate from Incompatible Waste Label Waste Co_ntainer
('Hazardous Waste', Chemical Name, CAS#)
Store Sealed Container in Designated Area
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Schedule Hazardous Waste Pickup
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Workflow for the safe disposal of SKI II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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